Cas no 1257527-98-2 (2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione)

2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione structure
1257527-98-2 structure
Product Name:2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione
CAS No:1257527-98-2
Molecular Formula:C21H21N3O5
Molecular Weight:395.408545255661
MDL:MFCD18642726
CID:1218389
PubChem ID:22174753

2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Properties

Names and Identifiers

    • 2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione
    • SureCN900690
    • AGN-PC-00AP8N
    • ISO070
    • KB-66744
    • 2-(2-HYDROXY-3-((4-(3-OXOMORPHOLINO)PHENYL)AMINO)PROPYL)ISOINDOLINE-1,3-DIONE
    • 2-(2-hydroxy-3-(4-(3-oxomorpholino)phenylamino)propyl)isoindoline-1,3-dione
    • 1H-Isoindole-1,3(2H)-dione, 2-[2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-
    • SCHEMBL900690
    • A889954
    • 1257527-98-2
    • NS00005243
    • 2-{2-Hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl}-1H-isoindole-1,3(2H)-dione
    • CS-M0562
    • BCP33898
    • SB66138
    • DB-226480
    • AKOS024465124
    • CS-13656
    • Rivaroxaban Impurity 27
    • DTXSID30623241
    • SB64516
    • MDL: MFCD18642726
    • InChIKey: CKFVSMPWXAASIQ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C21H21N3O5/c25-16(12-24-20(27)17-3-1-2-4-18(17)21(24)28)11-22-14-5-7-15(8-6-14)23-9-10-29-13-19(23)26/h1-8,16,22,25H,9-13H2
    • SMILES: C1=CC=C2C(=C1)C(=O)N(CC(CNC3=CC=C(C=C3)N4CCOCC4=O)O)C2=O

Computed Properties

  • Exact Mass: 395.14812078g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 395.14812078g/mol
  • Heavy Atom Count: 29
  • Complexity: 610
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 99.2Ų

2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A199008518-100mg
2-(2-Hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)isoindoline-1,3-dione
1257527-98-2 95%
100mg
$420.16 2023-09-03
Chemenu
CM148445-1g
2-(2-Hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)isoindoline-1,3-dione
1257527-98-2 95%
1g
$1512 2021-08-05
ChemScence
CS-M0562-25mg
2-(2-hydroxy-3-(4-(3-oxomorpholino)phenylamino)propyl)isoindoline-1,3-dione
1257527-98-2
25mg
$169.0 2022-04-28
eNovation Chemicals LLC
D491204-1G
2-(2-HYDROXY-3-((4-(3-OXOMORPHOLINO)PHENYL)AMINO)PROPYL)ISOINDOLINE-1,3-DIONE
1257527-98-2 95%
1G
$1440 2022-09-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-09451-1g
2-(2-HYDROXY-3-((4-(3-OXOMORPHOLINO)PHENYL)AMINO)PROPYL)ISOINDOLINE-1,3-DIONE
1257527-98-2 95%
1g
$1200 2023-09-07

2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1257527-98-2)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
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